(Z)-4-fluoro-N'-hydroxypyridine-2-carboximidamide
Overview
Description
(Z)-4-Fluoro-N'-hydroxypyridine-2-carboximidamide (FPC) is a synthetic compound that has been studied for its potential applications in the scientific research field. FPC is a small molecule that is structurally similar to many other compounds, and has been studied for its ability to act as a prodrug with various biochemical and physiological effects.
Scientific Research Applications
(Z)-4-fluoro-N'-hydroxypyridine-2-carboximidamide has been studied for its potential applications in the scientific research field. It has been used in a variety of studies, including those related to cancer, inflammation, and bacterial infections. This compound has also been studied for its potential as an anti-tumor agent, as well as its ability to modulate the activity of certain enzymes.
Mechanism of Action
(Z)-4-fluoro-N'-hydroxypyridine-2-carboximidamide is believed to act as a prodrug, meaning that it is converted into an active drug within the body. It is believed to act by inhibiting the activity of certain enzymes, which can lead to the modulation of various biochemical and physiological processes.
Biochemical and Physiological Effects
This compound has been studied for its ability to modulate the activity of various enzymes, which can lead to a variety of biochemical and physiological effects. These effects include the inhibition of certain enzymes, such as phospholipase A2, as well as the inhibition of certain inflammatory pathways. Additionally, this compound has been studied for its potential to act as an anti-tumor agent.
Advantages and Limitations for Lab Experiments
(Z)-4-fluoro-N'-hydroxypyridine-2-carboximidamide has a number of advantages and limitations for use in laboratory experiments. One of its advantages is that it is relatively easy to synthesize and is relatively stable in a variety of conditions. Additionally, this compound is relatively non-toxic and has a low potential for inducing side effects. However, this compound is not soluble in water, which can limit its use in certain experiments.
Future Directions
There are a number of potential future directions for research on (Z)-4-fluoro-N'-hydroxypyridine-2-carboximidamide. One potential direction is to further investigate the biochemical and physiological effects of this compound, as well as its potential as an anti-tumor agent. Additionally, further research could be conducted to investigate the potential of this compound as an inhibitor of certain enzymes and inflammatory pathways. Furthermore, research could be conducted to investigate the potential for this compound to interact with other drugs, as well as to investigate its potential for use in drug delivery systems. Finally, research could be conducted to investigate the potential for this compound to be used as a prodrug for other compounds.
Synthesis Methods
(Z)-4-fluoro-N'-hydroxypyridine-2-carboximidamide is synthesized through a two-step process, beginning with the reaction of 4-fluoro-N'-hydroxypyridine-2-carboxylic acid (HPCA) and ethylenediamine in the presence of a base. This reaction yields the intermediate product, 4-fluoro-N'-hydroxypyridine-2-carboximidamide ((Z)-4-fluoro-N'-hydroxypyridine-2-carboximidamideA). The second step involves the reaction of (Z)-4-fluoro-N'-hydroxypyridine-2-carboximidamideA and ethylenediamine, which yields this compound as the final product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (Z)-4-fluoro-N'-hydroxypyridine-2-carboximidamide involves the reaction of 4-fluoropyridine-2-carboxylic acid with hydroxylamine hydrochloride followed by the addition of a suitable reagent to convert the resulting intermediate into the desired product.", "Starting Materials": [ "4-fluoropyridine-2-carboxylic acid", "Hydroxylamine hydrochloride", "Suitable reagent" ], "Reaction": [ "Step 1: Dissolve 4-fluoropyridine-2-carboxylic acid in a suitable solvent such as ethanol or methanol.", "Step 2: Add hydroxylamine hydrochloride to the reaction mixture and stir at room temperature for several hours.", "Step 3: Remove the solvent and purify the resulting intermediate by recrystallization or column chromatography.", "Step 4: Add a suitable reagent such as triethylamine or diisopropylethylamine to the purified intermediate and stir at room temperature for several hours.", "Step 5: Purify the final product by recrystallization or column chromatography." ] } | |
CAS RN |
2172632-64-1 |
Molecular Formula |
C6H6FN3O |
Molecular Weight |
155.1 |
Purity |
95 |
Origin of Product |
United States |
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